Cas no 2395652-50-1 (4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride)

• Product Name: 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride
• CAS No: 2395652-50-1
• MF: C₁₄H₁₅FN₄O₃S
• MW: 338.357304811478
• CID: 5931072
• PubChem ID: 165767058
• Update Time: 2025-06-18

4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Z3292075696
• EN300-26604316
• 2395652-50-1
• 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride

• Inchi： 1S/C14H15FN4O3S/c15-23(21,22)13-6-4-10(5-7-13)14(20)16-8-11-9-19(18-17-11)12-2-1-3-12/h4-7,9,12H,1-3,8H2,(H,16,20)
• InChI Key： GRMDGCDGJXKKHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(NCC1=CN(C2CCC2)N=N1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 338.08488969g/mol
• Monoisotopic Mass: 338.08488969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Additional information on 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride

Introduction to 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride (CAS No. 2395652-50-1)

4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 2395652-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a complex structural framework, incorporating both carbamoyl and sulfonyl fluoride functional groups. The presence of these functional groups makes it a versatile intermediate in the synthesis of various biologically active agents, particularly those targeting neurological and inflammatory disorders.

The molecular structure of 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride features a benzene ring substituted with a sulfonyl fluoride group at the 1-position. This sulfonyl fluoride moiety is known for its reactivity in nucleophilic substitution reactions, which is a key feature in medicinal chemistry for the development of drug candidates. Additionally, the compound incorporates a cyclobutyl group linked to a 1H-1,2,3-triazole ring through a methyl carbamoyl bridge. This particular arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity by targeting specific residues or binding pockets. The structural motifs present in 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride make it a promising candidate for such applications. For instance, the triazole ring can interact with metal ions or other heterocyclic systems, while the carbamoyl group can serve as a hydrogen bond acceptor or participate in dipole-dipole interactions with biological targets. These features have been leveraged in the design of inhibitors for enzymes such as kinases and proteases, which are implicated in various diseases.

One of the most compelling aspects of 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride is its potential as a building block for more complex drug candidates. The sulfonyl fluoride group can be selectively converted into other functional groups under controlled conditions, allowing for further derivatization and optimization. This flexibility has been exploited in several synthetic strategies aimed at generating novel pharmacophores with improved pharmacokinetic properties and reduced toxicity.

Recent studies have highlighted the importance of computational methods in the design and optimization of drug-like molecules. Molecular modeling techniques have been employed to explore the binding interactions of 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride with potential biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. For example, computational simulations have suggested that introducing additional substituents at specific positions on the benzene ring could enhance interactions with target enzymes while minimizing off-target effects.

The synthesis of 4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yl)methyl]carbamoyl}benzene-1-sulfonyl fluoride involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the sulfonyl fluoride group and cross-coupling reactions to establish carbon-carbon bonds between the cyclobutyl and triazole moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

In conclusion,4-{[(1-cyclobutyl-1H-1,2,3-triazol-4-yli...